Cas no 95272-45-0 (<br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one)
<br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one Chemical and Physical Properties
Names and Identifiers
-
- <br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one
- 4,7-dibromospiro(tricyclo[5.2.1.0~2,6~]decane-10,2'-[1,3]-dioxolane)-4,8-dien-3-one
- Z56762249
- 2',4'-DIBROMO-3A',4',7',7A'-TETRAHYDRO-1'H-SPIRO[[1,3]DIOXOLANE-2,8'-[4,7]METHANOINDEN]-1'-ONE
- VDA27245
- 4',7'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]deca-4,8-diene]-3'-one
- EN300-51318
- AE-534/30057016
- 95272-45-0
- 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0{2,6}]decane]-3',8'-dien-5'-one
- G27231
- CS-0250553
- 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8'-dien-5'-one
- 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one
- RCL S18962
- AKOS001032009
-
- Inchi: 1S/C12H10Br2O3/c13-8-5-7-9(10(8)15)6-1-2-11(7,14)12(6)16-3-4-17-12/h1-2,5-7,9H,3-4H2
- InChI Key: CWLJXBQYHGTEDC-UHFFFAOYSA-N
- SMILES: BrC12C=CC(C3C(C(=CC13)Br)=O)C12OCCO1
Computed Properties
- Exact Mass: 361.89762Da
- Monoisotopic Mass: 359.89967Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.5Ų
<br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-51318-0.05g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-51318-0.1g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-51318-0.25g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-51318-0.5g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-51318-1.0g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-51318-2.5g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
| Enamine | EN300-51318-5.0g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 5.0g |
$1074.0 | 2023-02-10 | |
| Enamine | EN300-51318-10.0g |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 10.0g |
$1593.0 | 2023-02-10 | |
| A2B Chem LLC | AV41199-50mg |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 50mg |
$105.00 | 2024-07-18 | |
| A2B Chem LLC | AV41199-100mg |
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0,2,6]decane]-3',8'-dien-5'-one |
95272-45-0 | 95% | 100mg |
$139.00 | 2024-07-18 |
<br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on <br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one
Introduction to 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]decane]-3',8'-dien-5'-one (CAS No. 95272-45-0)
1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]decane]-3',8'-dien-5'-one, identified by its CAS number 95272-45-0, is a complex organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This spirocyclic structure, characterized by its intricate ring system and functional groups, presents unique opportunities for molecular manipulation and application development.
The compound's molecular architecture consists of a central spiro carbon linking two distinct heterocyclic systems: a dioxolane ring and a tricyclic decane framework. The presence of two bromine atoms at the 1' and 4' positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This structural feature has been exploited in various research endeavors, particularly in the development of novel heterocycles and functionalized derivatives.
In recent years, the study of spirocyclic compounds has seen remarkable advancements, largely due to their inherent stability and versatile reactivity. The 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]decane]-3',8'-dien-5'-one (CAS No. 95272-45-0) exemplifies this trend, with researchers exploring its potential in drug discovery and material science. Its unique scaffold has been investigated for its ability to act as a precursor in the synthesis of bioactive molecules, including those with potential pharmaceutical applications.
The compound's dioxolane moiety is particularly noteworthy, as it introduces oxygen atoms that can participate in various chemical reactions, such as nucleophilic substitution and cycloadditions. This functional group has been leveraged in the design of molecules that target specific biological pathways, making it a promising candidate for further exploration in medicinal chemistry.
The tricyclic decane component contributes to the overall rigidity of the molecule, which can be advantageous in designing ligands or catalysts that require precise steric constraints. This feature has been particularly relevant in the development of transition metal complexes used in catalytic processes, where the spatial arrangement of ligands plays a critical role in reaction efficiency.
Recent studies have highlighted the utility of brominated spirocyclic compounds like 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]decane]-3',8'-dien-5'-one (CAS No. 95272-45-0) in the synthesis of pharmacologically active agents. Researchers have demonstrated its role as a key intermediate in the preparation of molecules with anti-inflammatory and antimicrobial properties. The bromine atoms provide handles for further functionalization, allowing chemists to tailor the molecular structure for specific biological targets.
The compound's potential extends beyond pharmaceuticals into materials science, where its unique structural motifs have been explored for applications in organic electronics and polymer chemistry. The spirocyclic core offers a stable platform for designing high-performance materials with enhanced thermal and chemical resistance.
In conclusion, 1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.02,6]decane]-3',8'-dien-5'-one (CAS No. 95272-45-0) represents a fascinating subject of study due to its complex architecture and versatile reactivity. Its applications in synthetic chemistry, pharmaceutical research, and materials science underscore its significance as a building block for innovative molecular design.
95272-45-0 (<br>1',4'-dibromospiro[1,3-dioxolane-2,10'-tricyclo[5.2.1.0^{2,6}]decane]-3',8' -dien-5'-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)